1-(4-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)ethan-1-one

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C22H26N6O3/c1-22(2)13-16-5-3-6-17(21(16)31-22)30-14-20(29)27-10-4-9-26(11-12-27)19-8-7-18-24-23-15-28(18)25-19/h3,5-8,15H,4,9-14H2,1-2H3
• InChI Key: AMCNOGBLDUUYTA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N3CCCN(CC3)C4=NN5C=NN=C5C=C4)C
• Molecular Formula: C22H26N6O3
• Molecular Weight: 422.5 g/mol

Description

1-(4-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)ethan-1-one is a useful research compound. Its molecular formula is C22H26N6O3 and its molecular weight is 422.489. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry Applications

Versatile Precursors for Heterocyclic Syntheses

Research has demonstrated the utility of compounds with complex heterocyclic frameworks as precursors for synthesizing a variety of heterocyclic compounds, including azolo[3,4-d]pyridazines, azolo[1,5-a]pyrimidines, and others. These compounds serve as key intermediates in the development of molecules with potential biological activity and material science applications (A. Abdelhamid, A. Fahmi, & B. S. Baaiu, 2016).

Innovative Routes to Novel Azines and Azolotriazines

The manipulation of enaminone structures incorporating dibromobenzofuran moieties has been explored for the synthesis of novel azines and azolotriazines. These strategies highlight the adaptability of such chemical frameworks in constructing diverse heterocyclic systems, potentially applicable to pharmaceuticals and agrochemicals (S. Sanad & Ahmed E. M. Mekky, 2018).

Biological Activity and Synthetic Applications

Antibacterial and Antifungal Potential

Compounds derived from similar chemical structures have been evaluated for their antimicrobial properties, indicating moderate effects against various bacterial and fungal species. This suggests potential applications in developing new antimicrobial agents (H. Abdel-Aziz, N. Hamdy, I. Fakhr, & A. Farag, 2008).

CNS Activities and Pharmacological Potential

Various derivatives of related chemical frameworks have been synthesized and tested for their central nervous system (CNS) activities, including anxiolytic effects, which may guide the development of new therapeutic agents (J. D. Albright, D. Moran, W. B. Wright, J. B. Collins, B. Beer, A. Lippa, & E. Greenblatt, 1981).